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Content Type: Technical Monograph & Experimental Guide Subject: 4-Chloro-3-methoxy-L-
phenylalanine (CAS: 1270005-94-1) Audience: Medicinal Chemists, Chemical Biologists, and
Peptide Engineers[1]

Executive Summary: The "Dual-Anchor"
Phenylalanine Analog

4-Chloro-3-methoxy-L-phenylalanine is a highly specialized non-canonical amino acid
(ncAA) that serves as a critical scaffold in modern drug discovery. Unlike simple halogenated
analogs (e.g., 4-ClI-Phe) or methoxylated derivatives (e.g., 3-OMe-Tyr), this molecule combines
two distinct structural modifications on the phenyl ring:[1]

e 4-Chloro Substitution (Para): Increases lipophilicity (

value +0.[1]71) and blocks metabolic hydroxylation by phenylalanine hydroxylase (PAH),
enhancing in vivo half-life.[1]

o 3-Methoxy Substitution (Meta): Introduces a hydrogen bond acceptor and steric bulk that
mimics the metabolic profile of 3-O-methyldopa (3-OMD), a key metabolite in dopamine
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pathways.[1]

This guide details the physicochemical properties, mechanistic utility in LAT1 transport studies,

and protocols for incorporating this residue into therapeutic peptides.[1]

Chemical Profile & Structural Logic[2]
Physicochemical Properties[3]

IUPAC Name: (2S)-2-amino-3-(4-chloro-3-methoxyphenyl)propanoic acid[1]
Molecular Formula: C

H

CINO

[1]

Molecular Weight: 229.66 g/mol [1]
Chirality: L-isomer (S-configuration)
pKa Values (Calculated):

-COOH (~2.2),

-NH

(~9.1)[1]

Lipophilicity (cLogP): ~1.8 (Higher than Phe due to CI)[1]

Structural Significance in Drug Design

The simultaneous presence of the chloro and methoxy groups creates a unique "push-pull"

steric and electronic environment.

Metabolic Blockade: The 4-position is the primary site of oxidation for phenylalanine.
Chlorine substitution renders this position inert to P450 oxidation and PAH activity, forcing
metabolic clearance through alternative, slower pathways.[1]
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o Receptor Selectivity: The 3-methoxy group forces the side chain into specific rotameric
conformations, restricting the conformational entropy of peptides and potentially increasing
binding affinity to GPCRSs or transporters.[1]

Mechanistic Application: LAT1 Transporter Probing

One of the most potent applications of 4-Chloro-3-methoxy-L-phenylalanine is as a probe for
the L-type Amino Acid Transporter 1 (LAT1/SLC7AS5). LAT1 is highly upregulated in human
cancers and the blood-brain barrier (BBB).[1]

Mechanism of Transport

LAT1 prefers substrates with large, hydrophobic side chains.[1] The 4-CI-3-OMe motif mimics
the high-affinity substrate L-DOPA (specifically its 3-O-methyl metabolite) but with higher
lipophilicity. This makes it an ideal candidate for:

o Competitive Inhibition: Blocking the uptake of essential amino acids in tumor cells.[1]

o Trojan Horse Delivery: Serving as a "prodrug” scaffold to ferry cytotoxic agents across the
BBB.[1]

Visualization: LAT1 Transport Cycle

The following diagram illustrates how 4-Chloro-3-methoxy-L-phenylalanine (CMP) interacts
with the LAT1/4F2hc complex compared to the natural substrate L-Phenylalanine.
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Caption: The antiport mechanism of LAT1, showing 4-Chloro-3-methoxy-L-phenylalanine
utilizing the transporter to enter the cell in exchange for intracellular Glutamine (GIn).[1]

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS)

To incorporate 4-Chloro-3-methoxy-L-phenylalanine into a peptide sequence, the Fmoc-
protected derivative (Fmoc-4-Cl-3-OMe-Phe-OH) is required.

Reagents:

e Resin: Rink Amide MBHA (0.5 mmol/g loading)[1]
o Coupling Agents: HATU / HOAt / DIEA

e Solvent: DMF (Anhydrous)[1]

Step-by-Step Workflow:
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Step Operation Conditions Critical Note
] ) ) Ensure uniform bead
1 Resin Swelling DCM, 30 min )
expansion.
L Monitor UV
) 20% Piperidine in )
2 Fmoc Deprotection ] absorbance to confirm
DMF (2 x 5 min)
removal.[1]
Mix Fmoc-AA (3 eq), Pre-activate for 30
3 Activation HATU (2.9 eq), DIEA seconds before
(6 eq) adding to resin.
The sterics of the 3-
OMe group may slow
] Shake at RT for 45-60 o
4 Coupling ) kinetics; double
min o
coupling is
recommended.
. Essential to remove
5 Washing DMF (3x), DCM (3x)
unreacted HATU.
The CI/OMe groups
are stable under
TFA/TIS/H20
6 Cleavage standard TFA

(95:2.5:2.5), 2 hrs

cleavage conditions.

[1]

Protocol B: Competitive Uptake Assay (LAT1 Activity)

This assay validates if the compound is a substrate or inhibitor of LAT1 in cancer cell lines

(e.g., MCF-7 or PC-3).[1]
Materials:
o Radiotracer: [

C]-L-Phenylalanine or [

H]-L-Leucine.[1]
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Inhibitor: 4-Chloro-3-methoxy-L-phenylalanine (Test Compound).

Control: BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid), a known LAT1 inhibitor.[1]

Methodology:

Seeding: Plate cells (5 x 10

cells/well) in 24-well plates; incubate 24h.

Starvation: Wash cells with Na

-free HBSS (Hank's Balanced Salt Solution) to eliminate sodium-dependent transport
(system A/ASC), isolating LAT1 (system L) activity.[1]

Transport Initiation: Add HBSS containing the radiotracer (1

M)

Test Compound (graded concentrations: 1-1000

M).[1]

Incubation: Incubate for 2-5 minutes at 37°C (initial rate conditions).

Termination: Rapidly wash 3x with ice-cold PBS.

Lysis & Counting: Lyse cells in 0.1 M NaOH; measure radioactivity via liquid scintillation
counting.

Data Analysis: Plot % Uptake vs. Log[Concentration]. Calculate IC

[1][2] A lower IC

indicates higher affinity for the LAT1 pocket.[1]

Peptide Engineering & Structural Biology

In peptide therapeutics, "scanning" a sequence with this amino acid can identify critical

hydrophobic interactions.[1]
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+ Halogen Bonding: The 4-Cl atom can act as a halogen bond donor (Lewis acid) to carbonyl
oxygens in the receptor pocket, a specific interaction that a methyl group (in 4-Me-Phe)
cannot provide.[1]

+ Conformational Restriction: The 3-OMe group creates steric clash with the peptide backbone
(i-1 and i+1 residues), often stabilizing

-turn or helical structures depending on the sequence context.[1]

Visualization: Peptide Engineering Workflow
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Caption: Workflow for utilizing 4-Chloro-3-methoxy-L-phenylalanine in Medicinal Chemistry
campaigns to optimize peptide leads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Research Applications of 4-Chloro-3-
methoxy-L-phenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302280/docs#technical-guide-research-
applications-of-4-chloro-3-methoxy-I-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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